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Compound of Interest

Compound Name:
Methyl 4-amino-3,5-

dibromobenzoate

Cat. No.: B1337890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information and general

best practices for handling "Methyl 4-amino-3,5-dibromobenzoate." An official,

comprehensive Safety Data Sheet (SDS) for this specific compound was not readily available.

Therefore, some of the hazard and toxicological information has been inferred from structurally

similar compounds, such as other halogenated aromatic amines. It is imperative that laboratory

personnel consult a specific SDS for the exact chemical being used before any handling,

storage, or disposal.

Introduction
Methyl 4-amino-3,5-dibromobenzoate is a halogenated aromatic compound. Aromatic

amines and their derivatives are a class of chemicals widely used as intermediates in the

synthesis of pharmaceuticals, dyes, and other specialty chemicals. The presence of bromine

atoms on the aromatic ring can significantly influence the reactivity and toxicological profile of

the molecule. Due to the potential hazards associated with this class of compounds, stringent

safety protocols are essential to protect laboratory personnel and the environment.[1] This

guide outlines the known properties, potential hazards, and recommended handling procedures

for Methyl 4-amino-3,5-dibromobenzoate.

Physical and Chemical Properties
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A summary of the available quantitative data for Methyl 4-amino-3,5-dibromobenzoate is

presented in the table below.

Property Value Source

CAS Number 3282-10-8 [2]

Molecular Formula C₈H₇Br₂NO₂ [3]

Molecular Weight 308.95 g/mol ChemSupplier Data

Appearance
White to off-white crystalline

powder
General Knowledge

Purity 98% [3]

Hazard Identification and Personal Protective
Equipment
While a specific GHS classification for Methyl 4-amino-3,5-dibromobenzoate is not available,

related aromatic amines are known to be toxic and pose several health risks.[1] Primary

aromatic amines can be absorbed through the skin and may cause harm to respiratory and

cardiovascular health.[1] Based on data for similar halogenated aromatic compounds,

researchers should be aware of the following potential hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Skin Irritation/Corrosion: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation.

To mitigate these risks, a comprehensive personal protective equipment (PPE) plan is non-

negotiable.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage.[4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Viton®), a

chemically resistant lab coat or

apron, and closed-toe shoes.

Prevents skin contact, which

can lead to irritation or

absorption of the chemical.[5]

Respiratory Protection

Use in a well-ventilated

chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.

Minimizes inhalation of dust or

vapors, which can cause

respiratory tract irritation.[5]

Experimental Protocols: Safe Handling Procedures
A systematic approach to handling Methyl 4-amino-3,5-dibromobenzoate is crucial to

minimize exposure and risk.

Preparation
Review Safety Information: Before any work begins, thoroughly review this guide and any

available safety data for the specific chemical being used.

Don Appropriate PPE: Equip yourself with the personal protective equipment outlined in the

table above.[5]

Prepare the Work Area: Ensure that a chemical fume hood is operational and the work area

is clean and free of clutter. All necessary equipment and reagents should be placed within

the fume hood.[5]

Handling
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Weighing and Transferring: All weighing and transfers of the solid compound should be

conducted in a chemical fume hood to avoid inhalation of airborne particles. Use appropriate

tools to minimize the risk of spills.

Performing the Reaction: Conduct all experimental procedures within a chemical fume hood.

Keep the sash at the lowest possible height while allowing for comfortable work.[5]

Cleanup and Disposal
Decontaminate Glassware: Rinse all contaminated glassware with a suitable solvent (e.g.,

acetone) within the fume hood. This rinsate should be collected as hazardous waste.[5]

Segregate Waste: Halogenated organic waste must be collected separately from non-

halogenated waste. Use a designated, properly labeled waste container.[5]

Dispose of Waste: Follow your institution's hazardous waste disposal procedures. Do not

dispose of this chemical down the drain.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[6][7]

Skin Contact

Immediately flush the contaminated skin with

soap and water for at least 15 minutes. Remove

contaminated clothing. If irritation persists, get

medical attention.[6][8]

Eye Contact

Immediately wash the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the lower and upper lids. Get immediate

medical attention.[6][9]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[6]

Visualizations
The following diagrams illustrate key safety workflows and hazard information.
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Preparation

Handling
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Review Safety Data
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Safe Handling Workflow for Methyl 4-amino-3,5-dibromobenzoate.
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Potential Health Hazards

First Aid Measures
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Potential Hazards and Corresponding First Aid Measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of Methyl 4-amino-3,5-
dibromobenzoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337890#safety-and-handling-of-methyl-4-amino-3-
5-dibromobenzoate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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